Cas no 1423037-56-2 (N-Butyl L-Z-isoleucinamide)

• Product Name: N-Butyl L-Z-isoleucinamide
• CAS No: 1423037-56-2
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 4598601
• Update Time: 2025-10-22

N-Butyl L-Z-isoleucinamide Chemical and Physical Properties

Names and Identifiers

• N-Butyl L-Z-isoleucinamide
• benzyl N-[(2S,3S)-1-(butylamino)-3-methyl-1-oxopentan-2-yl]carbamate
• J3.643.327B
• Nalpha-(Benzyloxycarbonyl)-N-butyl-L-isoleucinamide

• Inchi： 1S/C18H28N2O3/c1-4-6-12-19-17(21)16(14(3)5-2)20-18(22)23-13-15-10-8-7-9-11-15/h7-11,14,16H,4-6,12-13H2,1-3H3,(H,19,21)(H,20,22)/t14-,16-/m0/s1
• InChI Key： XPCLVVBKQSEWDH-HOCLYGCPSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC(=O)OCC1C=CC=CC=1)NCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 354
• XLogP3: 3.8
• Topological Polar Surface Area: 67.4

Additional information on N-Butyl L-Z-isoleucinamide

Exploring N-Butyl L-Z-isoleucinamide (CAS No. 1423037-56-2): A Comprehensive Overview

In the realm of specialized amino acid derivatives, N-Butyl L-Z-isoleucinamide (CAS No. 1423037-56-2) stands out as a compound of growing interest for researchers and industries alike. This peptide-like molecule combines the structural features of L-isoleucine, an essential branched-chain amino acid (BCAA), with a butylamide modification, offering unique physicochemical properties. As the scientific community delves deeper into bioactive amides and their applications, this compound has garnered attention for its potential in cosmetic formulations, nutraceutical research, and pharmaceutical intermediates.

The molecular structure of N-Butyl L-Z-isoleucinamide features a stereospecific configuration (L-Z designation) that influences its biological interactions. Recent studies highlight how such chiral compounds can exhibit enhanced bioavailability compared to their racemic counterparts. With increasing consumer demand for clean-label ingredients and sustainable chemistry, this compound aligns with current trends toward green synthesis methods. Laboratories are particularly interested in its role as a potential skin-conditioning agent, with preliminary data suggesting moisturizing properties through keratinocyte modulation.

From a technical perspective, CAS No. 1423037-56-2 represents a valuable reference point for quality control in chemical databases. Analytical chemists frequently search for its HPLC retention time, mass spectrometry fragmentation patterns, and NMR spectral data – all critical for identification in complex matrices. The compound's logP value (measuring lipophilicity) makes it a subject of interest in QSAR studies predicting biological activity. Furthermore, its compatibility with PEG-based delivery systems has sparked investigations into transdermal absorption enhancement technologies.

Industrial applications of N-Butyl L-Z-isoleucinamide intersect with several trending topics in material science. Its potential as a biopolymer modifier aligns with the booming biodegradable plastics market. Researchers are exploring its capacity to improve protein-polymer interactions in biomedical coatings. The food-grade applications sector also shows interest, given the compound's structural relationship to naturally occurring flavor precursors. However, comprehensive toxicological profiles and regulatory status remain active areas of investigation to meet REACH compliance standards.

In synthetic chemistry, the preparation of N-Butyl L-Z-isoleucinamide involves sophisticated amide coupling strategies that minimize racemization. This has led to innovations in enzymatic catalysis and flow chemistry approaches. The compound serves as an excellent case study for stereoselective synthesis tutorials, with its protecting group strategies being frequently discussed in organic chemistry forums. Recent patent literature reveals its incorporation in controlled-release formulations, particularly where pH-dependent solubility is desirable.

The commercial landscape for CAS No. 1423037-56-2 reflects broader trends in fine chemicals procurement. Buyers increasingly seek detailed certificates of analysis including residual solvent specifications and heavy metal content reports. With supply chain diversification becoming crucial, manufacturers are developing alternative synthetic routes to ensure consistent availability. The compound's pricing dynamics illustrate the premium placed on high-purity specialty chemicals in today's research-driven markets.

Looking ahead, N-Butyl L-Z-isoleucinamide exemplifies how tailored amino acid derivatives continue to enable innovations across multiple disciplines. Its journey from laboratory curiosity to potential commercial application mirrors the evolving landscape of functional ingredients. As analytical techniques advance, particularly in cryo-EM and computational modeling, our understanding of its molecular interactions will undoubtedly deepen. The compound's story underscores the importance of structure-activity relationship studies in developing next-generation bio-inspired materials.